1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol

• IUPAC Name: 1-(5-bromo-2-ethoxyphenyl)ethanol
• InChI: InChI=1S/C10H13BrO2/c1-3-13-10-5-4-8(11)6-9(10)7(2)12/h4-7,12H,3H2,1-2H3
• InChI Key: QVNVUCKHXOBQQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C(C)O
• Molecular Formula: C10H13BrO2
• Molecular Weight: 245.11 g/mol

Description

1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol is a substituted benzyl alcohol featuring a bromine atom at the 5-position and an ethoxy group at the 2-position of the phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol typically involves the bromination of 2-ethoxyphenyl ethan-1-ol. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the phenyl ring. Common reagents used in this process include bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent such as dichloromethane or acetonitrile .

Industrial Production Methods: Industrial production of 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, with stringent control over reaction parameters to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The bromine atom can be reduced to form the corresponding ethoxyphenyl ethan-1-ol.

Substitution: The bromine atom can be substituted with other functional groups such as amino, nitro, or hydroxyl groups.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Reagents such as sodium azide (NaN3) or ammonia (NH3) can be used for substitution reactions.

Major Products:

Oxidation: Formation of 1-(5-Bromo-2-ethoxyphenyl)ethanone.

Reduction: Formation of 2-ethoxyphenyl ethan-1-ol.

Substitution: Formation of 1-(5-Amino-2-ethoxyphenyl)ethan-1-ol or other substituted derivatives.

Scientific Research Applications

1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, leading to modulation of biological processes. For example, its bromine atom can participate in halogen bonding, influencing the compound’s binding affinity to target proteins .

Comparison with Similar Compounds

Table 1: Structural Comparison of 1-(5-Bromo-2-ethoxyphenyl)ethan-1-ol with Analogues

Compound Name	Substituents (Phenyl Ring)	Functional Group	Molecular Formula	Molar Mass (g/mol)	Key References
1-(5-Bromo-2-iodophenyl)ethanone	5-Bromo, 2-iodo	Ketone	C₈H₆BrIO	299.95
1-(5-Bromothiophen-2-yl)ethan-1-ol	5-Bromo (thiophene ring)	Alcohol	C₆H₇BrOS	207.09
1-(5-Bromo-1,3-benzoxazol-7-yl)ethan-1-ol	5-Bromo, benzoxazole scaffold	Alcohol	C₉H₈BrNO₂	242.07
(1R)-1-(3-Bromo-1,2-oxazol-5-yl)ethan-1-ol	3-Bromo (isoxazole ring)	Alcohol	C₅H₆BrNO₂	200.01

Key Observations :

• Electron-Withdrawing vs.
• Heterocyclic vs. Phenyl Scaffolds : Thiophene, benzoxazole, and isoxazole derivatives (e.g., ) exhibit distinct electronic properties due to their aromatic systems, influencing reactivity and biological activity.

Comparative Insights :

• Bromination: Direct bromination of acetophenones (as in ) is a common method for introducing bromine to the aromatic ring. However, regioselectivity may vary with substituents (e.g., ethoxy vs. iodo groups) .
• Reduction/Oxidation: The target alcohol could be synthesized via reduction of a corresponding ketone (e.g., 1-(5-Bromo-2-ethoxyphenyl)ethanone) using catalysts like Ru(II) complexes, which achieve high enantiomeric excess (ee) in chiral analogues .

Physicochemical and Spectroscopic Properties

Table 3: Physicochemical Data for Selected Compounds

Compound Name	Melting Point (°C)	Boiling Point (°C)	Solubility	Key Spectroscopic Data (NMR, IR)
1-(5-Bromothiophen-2-yl)ethan-1-ol	Not reported	Not reported	Organic solvents	δH (CDCl₃): 1.50 (d, 3H), 4.90 (q, 1H)
1-(5-Bromo-2-iodophenyl)ethanone	Not reported	Not reported	EtOH, DCM	IR (KBr): 1680 cm⁻¹ (C=O)
1-(5-Bromo-1,3-benzoxazol-7-yl)ethan-1-ol	Not reported	Not reported	DMSO	MS (ESI): m/z 242.07 [M+H]⁺

Analysis :

• Solubility : The ethoxy group in the target compound may improve solubility in polar aprotic solvents (e.g., DMSO) compared to halogen-only analogues .
• Spectroscopy : Alcohols exhibit characteristic O–H stretches (~3200–3600 cm⁻¹ in IR) and distinct NMR signals for the benzylic CH–OH group, differentiating them from ketones .